3-Hydroxy-4-nitrobenzonitrile

• IUPAC Name: 3-hydroxy-4-nitrobenzonitrile
• InChI: InChI=1S/C7H4N2O3/c8-4-5-1-2-6(9(11)12)7(10)3-5/h1-3,10H
• InChI Key: JHNIFYUIFUWEFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)O)[N+](=O)[O-]
• Molecular Formula: C7H4N2O3
• DSSTOX Substance ID: DTXSID10568388
• Molecular Weight: 164.12 g/mol
• CAS No.: 18495-15-3

Description

3-Hydroxy-4-nitrobenzonitrile, or 3-HNB, is an organic compound with a wide range of applications in scientific research. It is a nitrobenzene derivative that is often used as a reagent in organic synthesis. 3-HNB is also a useful tool in biochemical and physiological studies, as it has been used to investigate the properties of enzymes and other proteins.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methods: A method for synthesizing a similar compound, 4-hydroxy-3-iodo-5-nitrobenzonitrile, has been reported. This compound was created from p-hydroxybenzaldehyde through nitration, cyanation, and iodination, achieving a high yield and purity (Zhao Hai-shuang, 2003).
• Applications in Mass Spectrometry: 4-hydroxy-3-nitrobenzonitrile has been used as a matrix in matrix-assisted laser desorption/ionization mass spectrometry (MALDI MS) for the analysis of small organic molecules, peptides, and proteins. It provides a clean background and strong UV absorption, improving the performance of MALDI MS (Hao Gu et al., 2021).
• Thermophysical Study: The heat capacities and enthalpies of transitions of different isomers of nitrobenzonitriles, including 4-nitrobenzonitrile, have been explored. This study provides insights into their behavior as a function of temperature (P. Jiménez et al., 2002).

Biochemical Research

• Metabolic Fate: The in vitro metabolic fate of aromatic nitriles, including 4-nitrobenzonitrile, has been studied. These nitriles undergo oxidative metabolism to produce ring-hydroxylated metabolites, providing insight into their biochemical transformations (B. Markus & C. H. Kwon, 1994).

Applications in Materials Science

• Coordination Polymers: The use of 4-nitrobenzonitrile in the synthesis of novel CdII–tetrazole coordination polymers has been reported. This highlights its potential application in creating new materials with unique properties (Jie Xiao et al., 2009).

Environmental and Agricultural Applications

• Phototransformation in Water: The environmental phototransformation of bromoxynil (3,5‐dibromo‐4‐hydroxybenzonitrile) in water, which produces 4-hydroxy-3-nitrobenzonitrile, has been studied. This research is relevant for understanding the environmental fate of related herbicides (J. Kochany & G. G. Choudhry, 1990).
• Transgenic Plants for Herbicide Resistance: A study on transgenic plants expressing a bacterial detoxification gene for the herbicide bromoxynil, which is structurally related to 3-hydroxy-4-nitrobenzonitrile, demonstrates the potential for genetic engineering in agriculture (D. Stalker et al., 1988).

Safety and Hazards

3-Hydroxy-4-nitrobenzonitrile may cause skin irritation and may be harmful if absorbed through the skin. It may also cause irritation of the digestive tract and may be harmful if swallowed. Inhalation may cause respiratory tract irritation and may be harmful if inhaled.

Future Directions

3-Hydroxy-4-nitrobenzonitrile has been found to be a general-purpose matrix for the analyses of small organic, peptide, and protein molecules in MALDI MS. This suggests potential future directions in the field of mass spectrometry and the analysis of various types of analytes.

Synthesis routes and methods

Procedure details

3-cyanophenol (2.38 g, 20 mmol) was dissolved in methylene chloride(40 mL) followed by the addition of sodium nitrate (1.88 g, 22 mmol). The addition of sulfuric acid (20 mL/3M) was then made, followed by addition of a catalytic amount of sodium nitrite. The mixture was allowed to stir. After 24 hours, the reaction mixture was diluted with methylene chloride and extracted with water. The organic layer was dried over MgSO4 and filtered. The solvent was evaporated and chromatography of the resulting solid on silica gel (4% MeOH/CH2Cl2) gave the desired product(910 mg, 28%). 1H NMR (CD3COCD3): d 8.30 (d,1H), 7.67 (s,1H), 7.49 (d, 1H).